N-(3,5-dichlorophenyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C18H16Cl2N2O3
• Molecular Weight: 379.2 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H16Cl2N2O3/c1-25-16-4-2-15(3-5-16)22-10-11(6-17(22)23)18(24)21-14-8-12(19)7-13(20)9-14/h2-5,7-9,11H,6,10H2,1H3,(H,21,24)
• InChI Key: BUEFOBUTDKXVBS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=CC(=C3)Cl)Cl

Description

N-(3,5-dichlorophenyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, commonly known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. Adenosine receptors are G protein-coupled receptors that are widely distributed throughout the body and play a critical role in regulating various physiological processes. DPCPX has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders.

Mechanism of Action

DPCPX is a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed throughout the body. Adenosine A1 receptors are involved in a wide range of physiological processes, including the regulation of heart rate, blood pressure, and neurotransmitter release. DPCPX binds to the adenosine A1 receptor and prevents the activation of downstream signaling pathways, thereby blocking the physiological effects of adenosine.
Biochemical and physiological effects:
DPCPX has been shown to have a wide range of biochemical and physiological effects, including the regulation of heart rate, blood pressure, and neurotransmitter release. It has also been shown to have potential therapeutic applications in the treatment of cancer, cardiovascular diseases, and neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using DPCPX in lab experiments include its high potency and selectivity for the adenosine A1 receptor, which allows for precise modulation of adenosine signaling pathways. However, one limitation of using DPCPX is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research involving DPCPX, including the development of novel therapeutic applications for the treatment of cancer, cardiovascular diseases, and neurological disorders. Additionally, further studies are needed to elucidate the precise mechanisms underlying the biochemical and physiological effects of DPCPX and its potential interactions with other signaling pathways.

Synthesis Methods

DPCPX is synthesized through a multi-step process involving the reaction of 3,5-dichloroaniline with 4-methoxyphenylacetic acid to form the corresponding amide. The amide is then cyclized with ethyl acetoacetate in the presence of a base to form the pyrrolidine ring. The resulting compound is then converted into the final product, DPCPX, through a series of purification steps.

Scientific Research Applications

DPCPX has been widely used in scientific research to study the role of adenosine A1 receptors in various physiological and pathological conditions. It has been shown to have potential therapeutic applications in the treatment of cancer, cardiovascular diseases, and neurological disorders.